1-(2-Chlorobenzoyl)-1,4-diazepane

• IUPAC Name: (2-chlorophenyl)-(1,4-diazepan-1-yl)methanone
• InChI: InChI=1S/C12H15ClN2O/c13-11-5-2-1-4-10(11)12(16)15-8-3-6-14-7-9-15/h1-2,4-5,14H,3,6-9H2
• InChI Key: DFHPBCHUERHVNX-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)C(=O)C2=CC=CC=C2Cl
• Molecular Formula: C12H15ClN2O
• DSSTOX Substance ID: DTXSID80588336
• Molecular Weight: 238.71 g/mol
• CAS RN: 61903-18-2

Description

1-(2-Chlorobenzoyl)-1,4-diazepane, also known as 1-(2-chlorobenzoyl)-3,4-diazepane, is a heterocyclic compound containing a five-member ring of two carbon atoms, one nitrogen atom, and two oxygen atoms. It is an important intermediate in the synthesis of various pharmaceuticals and has a wide range of applications in the medical and scientific fields. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 1-(2-chlorobenzoyl)-1,4-diazepane.

Scientific Research Applications

Catalytic Ability in Olefin Epoxidation

1-(2-Chlorobenzoyl)-1,4-diazepane has been studied in manganese(III) complexes for its role in the epoxidation of olefins. These complexes exhibit selective catalytic abilities, particularly in the epoxidation of cyclohexene and styrene, offering insights into the relationship between the Lewis acidity of the Mn(III) center and product selectivity in epoxidation reactions (Sankaralingam & Palaniandavar, 2014).

Synthesis of Diazepane Systems

The compound plays a crucial role in the synthesis of diazepane systems. An approach involving a Ugi multicomponent reaction followed by an intramolecular SN2 reaction has been utilized to synthesize diazepane rings, highlighting a short, efficient pathway for creating such systems (Banfi et al., 2007).

Microwave Assisted Synthesis

1-(2-Chlorobenzoyl)-1,4-diazepane derivatives have been synthesized using microwave irradiation. This method efficiently yields 7-substituted-1,4-diazepin-5-ones and their reduction products, showcasing an innovative approach to diazepane derivative synthesis (Wlodarczyk et al., 2007).

Diol-Diamine Coupling in Drug Synthesis

The compound's structure has been used in diol-diamine coupling processes to synthesize 1,4-diazacycles. This method has been applied in the synthesis of drugs like cyclizine and homochlorcyclizine, illustrating its utility in medicinal chemistry (Nalikezhathu et al., 2023).

Role in Biomimetic Extradiol Cleavage

Iron(III) complexes with 1-(2-Chlorobenzoyl)-1,4-diazepane ligands have been studied as functional models for biomimetic extradiol cleaving catechol dioxygenase enzymes. This research provides insights into the mechanism of iron(III)-catalyzed extradiol cleavage (Mayilmurugan et al., 2008).

Mechanism of Action

Target of Action

It’s structurally similar to rilmazafone , a prodrug that is metabolized into several benzodiazepine metabolites. These metabolites primarily target the gamma-aminobutyric acid (GABA) receptors in the central nervous system . GABA receptors are inhibitory neurotransmitter receptors and their activation increases the conductance of chloride ions, leading to hyperpolarization of the neuron and inhibition of neural activity .

Mode of Action

1-(2-Chlorobenzoyl)-1,4-diazepane likely interacts with its targets in a similar manner to Rilmazafone . The compound may be metabolized into active benzodiazepine metabolites, which enhance the effect of the neurotransmitter GABA at the GABA_A receptor, resulting in sedative, sleep-inducing (hypnotic), anxiolytic, anticonvulsant, and muscle relaxant effects .

Biochemical Pathways

Based on its structural similarity to rilmazafone , it can be inferred that it may affect the GABAergic system. This system is the primary inhibitory neurotransmitter system in the brain and plays a major role in reducing neuronal excitability throughout the nervous system .

Pharmacokinetics

Rilmazafone, a structurally similar compound, is known to have a half-life of approximately 105 hours and is excreted in urine

Result of Action

Based on its structural similarity to rilmazafone , it can be inferred that it may have sedative and hypnotic effects due to the enhancement of GABAergic inhibition in the central nervous system .